Transition metal single-atom catalysts were investigated in acidic media for the hydrogen evolution reaction. With the carbonization of solid-phase synthesized transition metal-doped zeolitic imidazolate framework (ZIF)-8 structures, single-atom catalysts embedded in a N-doped porous carbon matrix were realized without the use of any solvents, which makes this process interesting for upscaling.

“The electrochemical urea oxidation is a key reaction for urea-assisted hydrogen production, direct urea fuel cells, removal of urea from wastewater, and urea sensors. Urea oxidation has the potential to bridge energy storage and conversion, sewage treatment and healthcare devices, and provides an alternative solution for energy and environmental issues….“ Learn more about the story behind the research featured on the front cover in this issue's Cover Profile. Read the corresponding Concept at 10.1002/celc.202300138.

Co9S8 nanoparticles, when incorporated with the Co single atom catalysts, provide a synergistic catalyst for oxygen electroreduction in acid solution. Catalysts composed of both components are stable under operating conditions and have been shown to operate well within a fuel cell environment.

The hydrogen evolution reaction (HER) activity of the AuNi surface alloys prepared on the single crystal Au electrodes in sulfuric acid was investigated. The HER activity was enhanced by the increased number of low-coordination Au sites of AuNi resulting from Ni dealloying. The repetitive potential cycles of the AuNi surface alloy decreased the HER activity because the surface diffusion of Au atoms smoothened the surface owing to the instability of the low-coordination sites.

Magnetic water treatment: is an ecological and interesting method to prevent scaling in hard water. It contributes to the inhibition of the homogeneous (FCP) and heterogeneous (CA) germination, a decrease in the kinetics of scale nucleation and a modification of the morphology of calcium carbonate crystals.

Electrochemical synthesis is a powerfully enabling technique for the formation of carbon-carbon and carbon-heteroatom bonds and has driven new developments in the total synthesis of complex bioactive natural products for 175 years. This review explores the unusual disconnections and operationally simple approaches to a diverse array of natural products.

More in electrolyte: The mixture of dioxolane and glyoxals, as promising electrolytes for lithium-ion batteries, display favorable transport and thermal properties. Characterization analysis shows that the electrolyte could form a unique SEI morphology. They can be successfully used in combination with graphite and LFP electrodes and lab-scale LIBs exhibit excellent capacity and stability.

Coulombic efficiency of lithium electrode: A new method for accurate determination of the coulombic efficiency of a lithium electrode was proposed. A Li/electrolyte/Li cell with a limited amount electrolyte was cycled at a constant current until cell degradation.

Oxygen evolution reaction through coordinated ionic liquids: In this work, we carry out a new “coordinated geometric hindrance” method for engineering defects in bimetallic MOF. NiFe-BTC/IL-PF6 is obtained through the solvothermal synthesis of imidazole ILs. It shows excellent OER performance with a low overpotential of 210 mV at 10 mA cm−2. It is worth mentioning that TOF is 18 times of commercial OER catalyst of RuO2.

Nanofibers for solid oxide fuel cells: Electrospinning is an innovative technique to obtain three-dimensional nanofiber structures. Our core-shell nanofibers employ Ce0.9Gd0.1O1.95 fluorite as the core material and La1-xSrxMnO3 based perovskite as the shell. Electrochemical impedance spectroscopy tests run on our core-shell nanofiber cathodes demonstrate a significant improvement compared to the state-of-the-art powder-based cathodes for solid oxide fuel cells.